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Compound of Interest

4-Bromo-5-chloro-2-
Compound Name: -
methoxyaniline

Cat. No.: B110512

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available information on 4-Bromo-5-chloro-
2-methoxyaniline. It is important to note that experimental data for several key
physicochemical properties of this specific compound are not readily available in public
databases. The experimental protocols provided are general methods and may require
optimization for this particular substance.

Introduction

4-Bromo-5-chloro-2-methoxyaniline is a halogenated and methoxylated aniline derivative. Its
structure suggests potential applications in medicinal chemistry and materials science, where
such substituted anilines serve as important building blocks for the synthesis of more complex
molecules. Understanding the physicochemical properties of this compound is crucial for its
handling, characterization, and application in research and development.

Chemical Identity
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Identifier Value

IUPAC Name 4-Bromo-5-chloro-2-methoxyaniline
CAS Number 102170-53-6[1]

Molecular Formula C7H7BrCINO

Molecular Weight 236.5 g/mol

Canonical SMILES COC1=C(C=C(C(=C1)Br)CI)N
InChl Key Not available

Physicochemical Properties

Experimental data for the melting point, boiling point, and solubility of 4-Bromo-5-chloro-2-
methoxyaniline are not currently available in the surveyed literature. The following table
summarizes computed or predicted values for some of its properties.

Property Value Source
Molecular Weight 236.5 g/mol
XLogP3 3.3 Predicted
Hydrogen Bond Donor Count 1 Predicted
Hydrogen Bond Acceptor )

2 Predicted
Count
Rotatable Bond Count 1 Predicted

Experimental Protocols for Physicochemical
Property Determination

Due to the absence of specific experimental data for 4-Bromo-5-chloro-2-methoxyaniline, the
following sections detail generalized protocols for determining key physicochemical properties
of solid organic compounds.
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Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity.
Methodology: Capillary Method

o Sample Preparation: A small amount of the dry, crystalline 4-Bromo-5-chloro-2-
methoxyaniline is finely powdered.

o Capillary Tube Loading: The open end of a capillary tube is pressed into the powder, and the
tube is tapped gently to pack the sample into the sealed end. The sample height should be
2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a
calibrated thermometer.

e Heating: The apparatus is heated slowly, at a rate of 1-2 °C per minute, as the temperature
approaches the expected melting point.

e Observation: The temperature at which the first liquid appears (onset of melting) and the
temperature at which the entire sample becomes liquid (completion of melting) are recorded
as the melting point range.

Boiling Point Determination (for liquid compounds or for
decomposition point)

While 4-Bromo-5-chloro-2-methoxyaniline is expected to be a solid at room temperature, this
protocol is relevant for liquid aniline derivatives or for determining a decomposition
temperature.

Methodology: Thiele Tube Method
o Sample Preparation: A small amount of the substance is placed in a small test tube.

o Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed inside the test
tube with the open end submerged in the sample.
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e Apparatus Setup: The test tube is attached to a thermometer and placed in a Thiele tube
containing a high-boiling point oil (e.g., mineral oil).

» Heating: The side arm of the Thiele tube is heated gently and evenly.

o Observation: As the temperature rises, a stream of bubbles will emerge from the capillary
tube. The heat is then removed. The temperature at which the liquid just begins to re-enter
the capillary tube is recorded as the boiling point.

Solubility Determination

Understanding the solubility of a compound in various solvents is essential for reaction setup,
purification, and formulation.

Methodology: Qualitative Solubility Testing

e Solvent Selection: A range of solvents of varying polarity should be tested, including water,
ethanol, acetone, ethyl acetate, dichloromethane, and hexane.

e Procedure:

o

To a small test tube, add approximately 10-20 mg of 4-Bromo-5-chloro-2-
methoxyaniline.

Add 1 mL of the selected solvent.

o

[¢]

Vortex or shake the tube vigorously for 1-2 minutes.

[¢]

Visually inspect the solution for the presence of undissolved solid.

» Classification: The solubility can be classified as:

o Soluble: No visible solid particles.

o Partially Soluble: Some solid has dissolved, but undissolved particles remain.

o Insoluble: The solid appears unchanged.

e Quantitative Determination (for key solvents):

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b110512?utm_src=pdf-body
https://www.benchchem.com/product/b110512?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Prepare a saturated solution of the compound in the chosen solvent at a specific

temperature.
o Carefully separate the saturated solution from any excess solid.

o Determine the concentration of the dissolved compound in a known volume of the solution
using a suitable analytical technique (e.g., UV-Vis spectroscopy, HPLC, or gravimetric
analysis after solvent evaporation).

lllustrative Synthesis Workflow

As no specific synthesis workflow for 4-Bromo-5-chloro-2-methoxyaniline was found in the
literature, the following diagram illustrates a general, hypothetical synthetic route for a
substituted aniline, which could be adapted for this compound.
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Step 1: Nitration

Substituted Benzene

HNO3, H2S504

Nitro-substituted Benzene

Step 2: Reduction

Fe, HCIl or H2, Pd/C

Substituted Aniline

Step 3: Halogenation

Br2, Cl2, or NBS/NCS

4-Bromo-5-chloro-2-methoxyaniline

Click to download full resolution via product page

Caption: Hypothetical synthesis workflow for a substituted aniline.
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Conclusion

4-Bromo-5-chloro-2-methoxyaniline is a compound with potential utility in synthetic
chemistry. This guide provides an overview of its known identifiers and computed properties.
While experimental data on its core physicochemical characteristics are lacking, the provided
general experimental protocols offer a starting point for its characterization in a laboratory
setting. Further research is required to experimentally determine these properties and to
explore the potential applications of this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

